Cas no 1804347-60-1 (4-(Bromomethyl)-2-iodo-3-methyl-5-(trifluoromethoxy)pyridine)

• Product Name: 4-(Bromomethyl)-2-iodo-3-methyl-5-(trifluoromethoxy)pyridine
• CAS No: 1804347-60-1
• MF: C₈H₆BrF₃INO
• MW: 395.943024158478
• CID: 4834205
• Update Time: 2025-06-13

4-(Bromomethyl)-2-iodo-3-methyl-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-iodo-3-methyl-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6BrF3INO/c1-4-5(2-9)6(3-14-7(4)13)15-8(10,11)12/h3H,2H2,1H3
• InChI Key： WOGGHJZZBGOUJW-UHFFFAOYSA-N
• SMILES： IC1C(C)=C(CBr)C(=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 3.6
• Topological Polar Surface Area: 22.1

Additional information on 4-(Bromomethyl)-2-iodo-3-methyl-5-(trifluoromethoxy)pyridine

Introduction to 4-(Bromomethyl)-2-iodo-3-methyl-5-(trifluoromethoxy)pyridine (CAS No. 1804347-60-1) in Modern Chemical Research

4-(Bromomethyl)-2-iodo-3-methyl-5-(trifluoromethoxy)pyridine, identified by its CAS number 1804347-60-1, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical synthesis. Its unique structural features, including the presence of both bromomethyl and iodo substituents, alongside a trifluoromethoxy group, make it an invaluable intermediate in the development of novel bioactive molecules.

The compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities. The specific arrangement of functional groups in 4-(Bromomethyl)-2-iodo-3-methyl-5-(trifluoromethoxy)pyridine contributes to its reactivity and utility in synthetic chemistry. The bromomethyl group, for instance, serves as a reactive handle for further functionalization via nucleophilic addition reactions, while the iodo substituent allows for cross-coupling reactions such as Suzuki, Sonogashira, and Buchwald-Hartwig couplings. The trifluoromethoxy group introduces electronic and steric effects that can modulate the pharmacokinetic properties of derivatives.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. The structural motifs present in 4-(Bromomethyl)-2-iodo-3-methyl-5-(trifluoromethoxy)pyridine have been leveraged to design compounds with enhanced binding affinity and selectivity. For example, studies have demonstrated its utility in generating kinase inhibitors by incorporating pyridine scaffolds that mimic natural substrates or allosteric sites.

One particularly noteworthy application of this compound is in the synthesis of tyrosine kinase inhibitors (TKIs), which play a crucial role in cancer therapy. The bromomethyl and iodo groups provide multiple points for derivatization, allowing chemists to fine-tune the molecular structure for optimal interaction with the target enzyme. Recent publications highlight the use of 4-(Bromomethyl)-2-iodo-3-methyl-5-(trifluoromethoxy)pyridine as a key building block in constructing ATP-competitive inhibitors that exhibit potent activity against mutant forms of kinases implicated in drug resistance.

The trifluoromethoxy group is particularly noteworthy for its ability to enhance metabolic stability and bioavailability upon derivatization. In drug discovery, fluorinated aromatic rings are frequently incorporated into lead compounds due to their ability to improve pharmacokinetic profiles without significantly altering core pharmacophoric interactions. This feature makes 4-(Bromomethyl)-2-iodo-3-methyl-5-(trifluoromethoxy)pyridine an attractive starting point for designing next-generation therapeutics.

Moreover, the compound has found utility in the development of probes for biochemical assays. Its reactive sites can be exploited to label proteins or other biomolecules of interest, facilitating structural elucidation and interaction studies. Such applications are critical in understanding disease mechanisms at the molecular level and identifying novel therapeutic targets.

The synthesis of 4-(Bromomethyl)-2-iodo-3-methyl-5-(trifluoromethoxy)pyridine itself is an intricate process that requires careful optimization to ensure high yields and purity. Current methodologies often involve multi-step sequences starting from commercially available pyridine precursors. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the bromomethyl and iodo substituents with high regioselectivity. These synthetic strategies are essential for producing sufficient quantities of the compound for both research and industrial applications.

As computational chemistry advances, virtual screening methods are increasingly being used to identify promising derivatives of 4-(Bromomethyl)-2-iodo-3-methyl-5-(trifluoromethoxy)pyridine before experimental synthesis. Molecular docking simulations can predict binding affinities and optimize lead structures based on known protein targets. This interdisciplinary approach accelerates the drug discovery pipeline by reducing trial-and-error experimentation.

The future prospects of this compound are promising, with ongoing research exploring its potential in emerging therapeutic areas such as immunotherapy and antiviral treatments. The ability to modify its core structure allows for rapid adaptation to new biological targets without sacrificing synthetic feasibility. As our understanding of disease pathways evolves, so too will the applications of 4-(Bromomethyl)-2-iodo-3-methyl-5-(trifluoromethoxy)pyridine.

In conclusion,4-(Bromomethyl)-2-iodo-3-methyl-5-(trifluoromethoxy)pyridine (CAS No. 1804347-60-1) represents a cornerstone in modern chemical synthesis and pharmaceutical development. Its unique structural attributes enable diverse applications across multiple therapeutic domains, making it indispensable for researchers striving to develop innovative treatments for complex diseases.